Cas no 91351-45-0 (4-(pyrrolidin-1-yl)piperidine-4-carboxamide)

• Product Name: 4-(pyrrolidin-1-yl)piperidine-4-carboxamide
• CAS No: 91351-45-0
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• MDL: MFCD09836739
• CID: 4309383
• PubChem ID: 14338274
• Update Time: 2025-10-22

4-(pyrrolidin-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, 4-(1-pyrrolidinyl)-
• 4-(pyrrolidin-1-yl)piperidine-4-carboxamide
• SCHEMBL8177031
• 4-Pyrrolidin-1-yl-piperidine-4-carboxylic acid amide
• AKOS006326240
• 91351-45-0

• MDL： MFCD09836739
• Inchi： 1S/C10H19N3O/c11-9(14)10(3-5-12-6-4-10)13-7-1-2-8-13/h12H,1-8H2,(H2,11,14)
• InChI Key： FQUCRNJPJNTNSD-UHFFFAOYSA-N
• SMILES： N1CCC(N2CCCC2)(C(N)=O)CC1

Computed Properties

• Exact Mass: 197.152812238Da
• Monoisotopic Mass: 197.152812238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-(pyrrolidin-1-yl)piperidine-4-carboxamide

Comprehensive Overview of 4-(pyrrolidin-1-yl)piperidine-4-carboxamide (CAS No. 91351-45-0)

4-(pyrrolidin-1-yl)piperidine-4-carboxamide, with the CAS number 91351-45-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique structural framework combining pyrrolidine and piperidine moieties, which are critical in drug design due to their bioavailability and metabolic stability. Researchers and industry professionals frequently search for terms like "4-(pyrrolidin-1-yl)piperidine-4-carboxamide uses" or "CAS 91351-45-0 applications," reflecting its growing relevance in medicinal chemistry.

The molecular structure of 4-(pyrrolidin-1-yl)piperidine-4-carboxamide includes a carboxamide group, which enhances its potential as a building block for bioactive molecules. This attribute aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their versatility. Searches for "piperidine derivatives in drug development" or "pyrrolidine-based pharmaceuticals" highlight the compound's intersection with cutting-edge research. Its CAS no. 91351-45-0 is often cited in patents and academic papers, underscoring its intellectual property value.

In the context of AI-driven drug discovery, 4-(pyrrolidin-1-yl)piperidine-4-carboxamide exemplifies how computational models predict molecular interactions. Queries like "machine learning in compound optimization" or "AI for synthetic pathways" resonate with its study. The compound's physicochemical properties, such as solubility and logP, are frequently analyzed using in silico tools, a hotspot for modern researchers. This synergy of traditional chemistry and digital innovation makes it a compelling subject for journals and conferences.

From a synthetic perspective, 4-(pyrrolidin-1-yl)piperidine-4-carboxamide is synthesized via multi-step organic reactions, often involving amide coupling or reductive amination. Laboratories searching for "efficient synthesis of piperidine carboxamides" or "green chemistry approaches" will find this compound illustrative. Its CAS 91351-45-0 serves as a key identifier in chemical databases like PubChem or Reaxys, facilitating global collaboration.

Beyond pharmaceuticals, 4-(pyrrolidin-1-yl)piperidine-4-carboxamide has potential in material science, particularly in designing smart polymers or catalysts. Searches for "functionalized piperidines in materials" reflect this interdisciplinary appeal. The compound's stability under varied conditions makes it a candidate for high-performance applications, aligning with sustainability goals—a trending topic in scientific communities.

In summary, 4-(pyrrolidin-1-yl)piperidine-4-carboxamide (CAS no. 91351-45-0) bridges multiple scientific domains, from drug design to advanced materials. Its nomenclature, properties, and applications cater to both academic and industrial audiences, ensuring its prominence in future innovations. As search trends evolve, this compound will likely remain a focal point for those exploring next-generation chemical solutions.